Cas no 408526-47-6 (Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci))
408526-47-6 structure
Product Name:Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci)
CAS No:408526-47-6
MF:C9H14O
MW:138.206862926483
CID:2183084
PubChem ID:20239945
Update Time:2025-04-21
Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci)
- ETHANONE, 1-(6-METHYL-1-CYCLOHEXEN-1-YL)-
- Ethanone,1-(6-methyl-1-cyclohexen-1-yl)-(9ci)
- DB-287143
- SCHEMBL1783730
- 408526-47-6
-
- Inchi： 1S/C9H14O/c1-7-5-3-4-6-9(7)8(2)10/h6-7H,3-5H2,1-2H3
- InChI Key： IOSIUOQFBVPZPC-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CCCCC1C
Computed Properties
- Exact Mass: 138.104
- Monoisotopic Mass: 138.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 2.2
Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci) Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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